Cas no 2649023-26-5 (5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 2649023-26-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5979528
• PubChem ID: 117282139
• Update Time: 2025-11-03

5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine
• EN300-1750528
• 2649023-26-5

• Inchi： 1S/C10H9NO3/c12-7-11-6-8-2-1-3-9-10(8)14-5-4-13-9/h1-3H,4-6H2
• InChI Key： UFWFWDUVACKLCV-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(CN=C=O)C1=2

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.9Ų

Additional information on 5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine

Research Brief on 5-(Isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine (CAS: 2649023-26-5): Recent Advances and Applications

The compound 5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine (CAS: 2649023-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring an isocyanate functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural properties make it a valuable scaffold for drug discovery, particularly in the development of targeted therapies for inflammatory and oncological diseases.

Recent studies have highlighted the role of 5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine in the design of covalent inhibitors. Researchers have exploited its reactive isocyanate moiety to develop irreversible inhibitors of key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating potent inhibitors of Bruton's tyrosine kinase (BTK), a target for autoimmune and hematologic malignancies. The compound's ability to form stable covalent bonds with nucleophilic residues in the active site of BTK underscores its potential in precision medicine.

In addition to its applications in covalent inhibitor design, 5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine has been explored as a building block for PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed its incorporation into bifunctional molecules that selectively degrade disease-relevant proteins. The study reported enhanced degradation efficiency and selectivity when compared to traditional linker chemistries, suggesting its promise in next-generation therapeutic modalities.

The synthetic accessibility of 5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. This advancement addresses previous challenges in large-scale production, facilitating its broader adoption in industrial and academic settings.

Safety and pharmacokinetic evaluations of derivatives containing this scaffold have yielded encouraging results. Preclinical studies indicate favorable metabolic stability and tissue distribution profiles, though further optimization may be required to mitigate potential off-target effects associated with the isocyanate group. Ongoing structure-activity relationship (SAR) studies aim to balance reactivity with selectivity, as reported in a recent ACS Medicinal Chemistry Letters article.

Looking ahead, the versatility of 5-(isocyanatomethyl)-2,3-dihydro-1,4-benzodioxine positions it as a key player in multiple therapeutic areas. Its applications extend beyond small molecule drugs to include bioconjugation strategies for antibody-drug conjugates (ADCs) and diagnostic probes. As research continues to elucidate its full potential, this compound is poised to make significant contributions to the development of novel chemical biology tools and pharmaceutical agents.